Cas no 1551253-21-4 (2-(4-amino-3,5-diethyl-1H-pyrazol-1-yl)-N-methylacetamide)

• Product Name: 2-(4-amino-3,5-diethyl-1H-pyrazol-1-yl)-N-methylacetamide
• CAS No: 1551253-21-4
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6110184
• PubChem ID: 82703320
• Update Time: 2025-10-29

2-(4-amino-3,5-diethyl-1H-pyrazol-1-yl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-3,5-diethyl-1H-pyrazol-1-yl)-N-methylacetamide
• AKOS021021029
• EN300-1109127
• 1551253-21-4

• Inchi： 1S/C10H18N4O/c1-4-7-10(11)8(5-2)14(13-7)6-9(15)12-3/h4-6,11H2,1-3H3,(H,12,15)
• InChI Key： TXNCBAMUDQAEFP-UHFFFAOYSA-N
• SMILES： O=C(CN1C(CC)=C(C(CC)=N1)N)NC

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(4-amino-3,5-diethyl-1H-pyrazol-1-yl)-N-methylacetamide

2-(4-Amino-3,5-diethyl-1H-pyrazol-1-yl)-N-methylacetamide (CAS No. 1551253-21-4): A Comprehensive Overview

2-(4-Amino-3,5-diethyl-1H-pyrazol-1-yl)-N-methylacetamide (CAS No. 1551253-21-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1551253-21-4, is a derivative of pyrazole and acetamide, and it has been studied for its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The chemical structure of 2-(4-amino-3,5-diethyl-1H-pyrazol-1-yl)-N-methylacetamide is characterized by a pyrazole ring substituted with amino and diethyl groups, along with an acetamide moiety. This unique structure confers the compound with specific physicochemical properties that make it an interesting candidate for drug development. The presence of the amino group and the diethyl substituents on the pyrazole ring contribute to its solubility and stability, while the acetamide group enhances its bioavailability and pharmacokinetic profile.

Recent studies have focused on the biological activities of 2-(4-amino-3,5-diethyl-1H-pyrazol-1-yl)-N-methylacetamide. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are involved in various inflammatory diseases. Additionally, it has demonstrated anti-proliferative effects on certain cancer cell lines, suggesting its potential as an anticancer agent.

The mechanism of action of 2-(4-amino-3,5-diethyl-1H-pyrazol-1-yl)-N-methylacetamide is not yet fully understood, but preliminary research indicates that it may act through multiple pathways. For instance, it has been shown to modulate the activity of certain enzymes involved in inflammation and cell proliferation. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for the treatment of neurological disorders.

In preclinical studies, 2-(4-amino-3,5-diethyl-1H-pyrazol-1-yl)-N-methylacetamide has exhibited favorable pharmacokinetic properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties suggest that it could be administered orally with minimal dosing frequency, enhancing patient compliance.

The safety profile of 2-(4-amino-3,5-diethyl-1H-pyrazol-1-yl)-N-methylacetamide has also been evaluated in animal models. Toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further clinical trials are necessary to confirm its safety and efficacy in humans.

In addition to its potential therapeutic applications, 2-(4-amino-3,5-diethyl-1H-pyrazol-1-yl)-N-methylacetamide has also been explored for its use as a research tool. Its ability to modulate specific biological pathways makes it a valuable compound for studying disease mechanisms and developing new therapeutic strategies.

The synthesis of 2-(4-amino-3,5-diethyl-1H-pyrazol-1-yl)-N-methylacetamide involves several steps, including the formation of the pyrazole ring and subsequent functionalization with the amino and diethyl groups. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness.

In conclusion, 2-(4-amino-3,5-diethyl-1H-pyrazol-1-yl)-N-methylacetamide (CAS No. 1551253-21-4) is a promising compound with a wide range of potential applications in medicine and research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.